Cas no 139750-52-0 (1-Undecanol, 11-fluoro-2-methyl-)
139750-52-0 structure
Product Name:1-Undecanol, 11-fluoro-2-methyl-
CAS No:139750-52-0
MF:C12H25FO
MW:204.324707746506
CID:1280939
PubChem ID:22000531
Update Time:2025-04-20
1-Undecanol, 11-fluoro-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Undecanol, 11-fluoro-2-methyl-
- 11-fluoro-2-methylundecan-1-ol
- DTXSID70621382
- 139750-52-0
-
- Inchi: 1S/C12H25FO/c1-12(11-14)9-7-5-3-2-4-6-8-10-13/h12,14H,2-11H2,1H3
- InChI Key: BXNOMEIWVVVPOM-UHFFFAOYSA-N
- SMILES: FCCCCCCCCCC(C)CO
Computed Properties
- Exact Mass: 204.18905
- Monoisotopic Mass: 204.188943579g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 10
- Complexity: 107
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
1-Undecanol, 11-fluoro-2-methyl- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
139750-52-0 (1-Undecanol, 11-fluoro-2-methyl-) Related Products
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